Cas no 1214327-53-3 (2-[2-bromo-5-(trifluoromethyl)phenyl]acetic acid)

• Product Name: 2-[2-bromo-5-(trifluoromethyl)phenyl]acetic acid
• CAS No: 1214327-53-3
• MF: C₉H₆BrF₃O₂
• MW: 283.041952610016
• MDL: MFCD13194216
• CID: 829537
• PubChem ID: 71744224
• Update Time: 2025-06-20

2-[2-bromo-5-(trifluoromethyl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-5-(trifluoromethyl)phenyl)acetic acid
• 2-[2-bromo-5-(trifluoromethyl)phenyl]acetic acid
• 2-bromo-5-(trifluoromethyl)phenylacetic acid
• CL9069
• AKOS027254003
• 1214327-53-3
• [2-Bromo-5-(trifluoromethyl)phenyl]acetic acid
• DTXSID40857439
• EN300-1931313
• AS-46195
• MFCD13194216
• CS-0102031
• 2-(2-BROMO-5-(TRIFLUOROMETHYL)PHENYL)ACETICACID

• MDL： MFCD13194216
• Inchi： 1S/C9H6BrF3O2/c10-7-2-1-6(9(11,12)13)3-5(7)4-8(14)15/h1-3H,4H2,(H,14,15)
• InChI Key： ALPVRSDSANUSBW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)C=C1CC(=O)O

Computed Properties

• Exact Mass: 281.95033g/mol
• Monoisotopic Mass: 281.95033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-[2-bromo-5-(trifluoromethyl)phenyl]acetic acid

Introduction to 2-[2-bromo-5-(trifluoromethyl)phenyl]acetic acid (CAS No. 1214327-53-3)

2-[2-bromo-5-(trifluoromethyl)phenyl]acetic acid (CAS No. 1214327-53-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromine and trifluoromethyl substituents, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The molecular structure of 2-[2-bromo-5-(trifluoromethyl)phenyl]acetic acid consists of a benzene ring substituted with a bromine atom at the 2-position and a trifluoromethyl group at the 5-position, with an acetic acid moiety attached to the phenyl ring. This configuration imparts specific chemical and physical properties that are crucial for its biological activity and potential therapeutic applications.

Recent studies have highlighted the importance of halogenated compounds in drug design, particularly those containing bromine and fluorine substituents. The presence of these halogens can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule, enhancing its bioavailability, metabolic stability, and target selectivity. In the case of 2-[2-bromo-5-(trifluoromethyl)phenyl]acetic acid, the bromine atom contributes to its lipophilicity, while the trifluoromethyl group enhances its electronic properties, making it an attractive scaffold for medicinal chemists.

2-[2-bromo-5-(trifluoromethyl)phenyl]acetic acid has been investigated for its potential as a lead compound in the development of novel therapeutic agents. One area of focus has been its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-[2-bromo-5-(trifluoromethyl)phenyl]acetic acid could be a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-[2-bromo-5-(trifluoromethyl)phenyl]acetic acid has also been explored for its potential anticancer properties. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These pathways are known to play critical roles in cell proliferation, survival, and metastasis.

The synthetic accessibility of 2-[2-bromo-5-(trifluoromethyl)phenyl]acetic acid is another factor that contributes to its appeal in pharmaceutical research. Several synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the reaction of 2-bromo-5-trifluoromethylbenzaldehyde with acetyl chloride in the presence of a suitable catalyst. This method provides high yields and good purity, making it suitable for large-scale production.

Beyond its direct therapeutic applications, 2-[2-bromo-5-(trifluoromethyl)phenyl]acetic acid has also found use as an intermediate in the synthesis of more complex molecules. Its unique functional groups can be readily modified through various chemical transformations, allowing researchers to explore a wide range of structural variations. This flexibility is particularly valuable in lead optimization efforts, where subtle changes in molecular structure can significantly impact biological activity.

In conclusion, 2-[2-bromo-5-(trifluoromethyl)phenyl]acetic acid (CAS No. 1214327-53-3) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of bromine and trifluoromethyl substituents endows it with valuable biological properties, making it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the field.